N-(3,4-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-1-[(2-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O2/c1-15-10-11-19(13-17(15)3)23-21(25)20-9-6-12-24(22(20)26)14-18-8-5-4-7-16(18)2/h4-13H,14H2,1-3H3,(H,23,25)
• InChI Key: LAUJPKOEWVYWOA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3C)C
• Molecular Formula: C22H22N2O2
• Molecular Weight: 346.4 g/mol
• CAS No.: 946246-94-2

Description

N-(3,4-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O2 and its molecular weight is 346.43. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Characterization

• Polyamides and Polyimides Incorporation : A study by Liaw et al. (2002) involved the synthesis of novel polyamides and polyimides using a diamine monomer related to N-(3,4-dimethylphenyl)-1-(2-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide. These polymers displayed high glass transition temperatures and solubility in various organic solvents, indicating potential applications in material science (Liaw et al., 2002).

Medicinal Chemistry

• HIV Integrase Inhibition : Pace et al. (2007) described the synthesis of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, a class of compounds structurally similar to this compound, which exhibit potent inhibition of HIV-integrase, a key enzyme in HIV replication. This highlights potential therapeutic applications in HIV treatment (Pace et al., 2007).

Electrochemical Applications

• Electrochromic Properties in Polyamides : A study by Liou and Chang (2008) investigated aromatic polyamides containing triphenylamine moieties, which are structurally related to the compound . These polyamides showed promising electrochromic properties, suggesting potential use in electronic display technologies (Liou & Chang, 2008).

Sensing Applications

• Fluorescence Sensing : Shi et al. (2015) synthesized dimethylphenyl imidazole dicarboxylate-based lanthanide-organic frameworks. The structural relevance to this compound suggests potential applications in luminescence sensing of specific chemicals, including benzaldehyde-based derivatives (Shi et al., 2015).